Indandione derivative 3

• Molecular Formula: C27H26N2O3
• Molecular Weight: 426.5 g/mol
• IUPAC Name: 2-[4-[(2-methoxyphenyl)methyl]piperazin-1-yl]-2-phenylindene-1,3-dione
• InChI: InChI=1S/C27H26N2O3/c1-32-24-14-8-5-9-20(24)19-28-15-17-29(18-16-28)27(21-10-3-2-4-11-21)25(30)22-12-6-7-13-23(22)26(27)31/h2-14H,15-19H2,1H3
• InChI Key: DLIPFFRYKOCUMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2CCN(CC2)C3(C(=O)C4=CC=CC=C4C3=O)C5=CC=CC=C5

Description

Indandione derivative 3 is a chemical compound belonging to the indandione family, which is characterized by a β-diketone structure with an indane nucleus These compounds are known for their diverse applications in various fields, including medicinal chemistry, organic electronics, and photopolymerization

Preparation Methods

Synthetic Routes and Reaction Conditions: Indandione derivative 3 can be synthesized through various synthetic routes. One common method involves the Claisen condensation of ethyl acetate and dimethyl phthalate, followed by decarboxylation of the resulting sodium salt of 2-ethoxycarbonyl-1,3-indandione . Another approach includes the Knoevenagel condensation reaction, where indandione reacts with an aldehyde in the presence of a base to form the desired derivative .

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using the aforementioned methods. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: Indandione derivative 3 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the carbonyl groups to alcohols or methylene groups.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the carbon alpha to the carbonyl groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Nucleophiles such as amines and halides can be used under basic or acidic conditions.

Major Products Formed: The major products formed from these reactions include various substituted indandione derivatives, alcohols, and quinones, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Indandione derivative 3 has a wide range of applications in scientific research:

Chemistry: It serves as a versatile building block for the synthesis of heterocyclic compounds and other complex molecules.

Biology: The compound is used in the development of biosensors and bioimaging agents due to its unique optical properties.

Medicine: Indandione derivatives have shown potential as anticoagulants, anti-inflammatory agents, and anticancer compounds.

Industry: The compound is utilized in the production of dyes for solar cells, photoinitiators for polymerization, and chromophores for nonlinear optical applications.

Comparison with Similar Compounds

Indandione derivative 3 can be compared with other similar compounds to highlight its uniqueness:

1-Indanone: While both compounds share a similar indane nucleus, 1-indanone lacks the β-diketone structure, resulting in different chemical reactivity and applications.

Anisindione: This derivative is primarily used as an anticoagulant, similar to this compound, but with distinct structural features and pharmacological properties.

Indenopyridines and Indenopyrazoles: These compounds exhibit bioactive properties, such as inhibition of cyclin-dependent kinases, but differ in their core structures and specific applications.

By understanding the unique properties and applications of this compound, researchers can further explore its potential in various scientific and industrial fields.